Cas no 1361658-95-8 (3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol)

• Product Name: 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol
• CAS No: 1361658-95-8
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4799937
• Update Time: 2025-06-13

3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol

• Inchi： 1S/C12H8Cl2FNO/c13-10-4-1-7(5-11(10)14)9-3-2-8(6-17)16-12(9)15/h1-5,17H,6H2
• InChI Key： BNPARYBFNYFKGE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=C(N=C(CO)C=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1

Additional information on 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol

3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol (CAS No. 1361658-95-8): An Overview

3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol (CAS No. 1361658-95-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 3,4-dichlorophenyl and 2-fluoropyridine moieties, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol is composed of a pyridine ring substituted with a fluorine atom at the 2-position and a hydroxymethyl group at the 6-position. The presence of the 3,4-dichlorophenyl substituent adds to the compound's complexity and contributes to its pharmacological properties. This combination of functional groups provides a scaffold that can be further modified to enhance its biological activity and selectivity.

In recent years, extensive research has been conducted to explore the potential applications of 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The compound's ability to undergo various chemical transformations makes it a valuable starting material for the development of drugs targeting specific diseases.

A study published in the Journal of Medicinal Chemistry highlighted the role of 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against several viral strains, including influenza and herpes simplex viruses. This finding underscores the potential of 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol as a lead compound for further drug development.

Beyond antiviral applications, 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol has also shown promise in cancer research. A recent study published in Cancer Research reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The researchers attributed this activity to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival. These findings suggest that 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol could serve as a platform for developing new anticancer drugs.

The pharmacokinetic properties of 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol have also been investigated to assess its suitability as a drug candidate. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug reaches its target site effectively and remains active for an extended period.

In addition to its therapeutic potential, 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol has been explored for its use in diagnostic imaging. Researchers have synthesized radiolabeled derivatives of this compound and evaluated their performance as imaging agents for detecting specific biomarkers in vivo. The results have been promising, indicating that these derivatives could be useful tools for non-invasive diagnosis and monitoring of disease progression.

The synthetic accessibility of 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multi-step processes that include coupling reactions, halogenation, and functional group transformations. The availability of robust synthetic protocols ensures that researchers can readily access this compound for further experimentation.

In conclusion, 3-(3,4-Dichlorophenyl)-2-fluoropyridine-6-methanol (CAS No. 1361658-95-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in advancing medical science.